![molecular formula C12H14ClNO2 B1488893 1-(4-Chlorophenyl)-2-(3-hydroxypyrrolidin-1-yl)ethan-1-one CAS No. 1342456-93-2](/img/structure/B1488893.png)
1-(4-Chlorophenyl)-2-(3-hydroxypyrrolidin-1-yl)ethan-1-one
Overview
Description
1-(4-Chlorophenyl)-2-(3-hydroxypyrrolidin-1-yl)ethan-1-one, also known as 4-Chloro-3-hydroxy-N-methylpyrrolidin-1-one, is a synthetic compound with a wide range of scientific applications. It is a white powder with a molecular weight of 246.6 g/mol, and is soluble in water, ethanol and methanol. This compound is widely used in research studies due to its ability to be easily synthesized and its versatility in a variety of scientific applications.
Scientific Research Applications
Pharmacology
Pyrrolidine derivatives have been shown to possess a range of biological activities, including antioxidant, anti-inflammatory, antibacterial, antifungal, antiparasitic and anthelmintic, anticancer, anti-hyperglycemic , and neuropharmacological activities .
Antimicrobial and Antiviral Research
Some pyrrolidine derivatives are employed as pharmacophore groups with activities such as antibacterial, antifungal, antiviral , and antimalarial .
Cancer Research
Pyrrolidine derivatives have been investigated for their anticancer properties, making them candidates for cancer treatment research .
Neuropharmacology
These compounds have shown promise in neuropharmacological applications, potentially aiding in the treatment of neurological disorders .
Enzyme Inhibition
Pyrrolidine derivatives have diverse enzyme inhibitory effects , which can be useful in designing drugs that target specific enzymes .
Anti-inflammatory and Antioxidant Properties
They also exhibit significant anti-inflammatory and antioxidant properties, which can be beneficial in treating inflammatory diseases and combating oxidative stress .
properties
IUPAC Name |
1-(4-chlorophenyl)-2-(3-hydroxypyrrolidin-1-yl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClNO2/c13-10-3-1-9(2-4-10)12(16)8-14-6-5-11(15)7-14/h1-4,11,15H,5-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBHITOFZUUFJOD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1O)CC(=O)C2=CC=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Chlorophenyl)-2-(3-hydroxypyrrolidin-1-yl)ethan-1-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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